Methyl 1,4-dioxaspiro[4.4]nonane-6-carboxylate

• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• IUPAC Name: methyl 1,4-dioxaspiro[4.4]nonane-9-carboxylate
• InChI: InChI=1S/C9H14O4/c1-11-8(10)7-3-2-4-9(7)12-5-6-13-9/h7H,2-6H2,1H3
• InChI Key: PYKRPRJLEJBNOC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCC12OCCO2

Description

Methyl 1,4-dioxaspiro[4.4]nonane-6-carboxylate is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A reflux condenser equipped with a Dean-Stark water separator was attached to a round bottom flask containing methyl 2-cyclopentanonecarboxylate (2 ml, 16.2 mmol), ethylene glycol (994 μl, 17.8 mmol), p-toluenesulfonic acid monohydrate (139 mg, 0.73 mmol), and benzene (30 ml). The mixture was heated under reflux for 2 hours. To the reaction mixture, triethylamine (0.22 ml) was added and the mixture was concentrated and purified by silica gel column chromatography (elution solvent: ethyl acetate/heptane=1/9, 1/1) to obtain the title compound (2.12 g, yield 70.3%) as a colorless oil.

Synthesis routes and methods II

Procedure details

A reflux condenser equipped with a Dean-Stark water separator was attached to a round bottom flask containing methyl 2-cyclopentanonecarboxylate (2 ml, 16.2 mmol), ethylene glycol (994 μl, 17.8 mmol), p-toluenesulfonic acid monohydrate (139 mg, 0.73 mmol), and benzene (30 ml). The mixture was heated under reflux for 2 hours. To the reaction mixture, triethylamine (0.22 ml) was added and the mixture was concentrated and purified by silica gel column chromatography (elution solvent: ethyl acetate/heptane=1/9, 1/1) to obtain the title compound (2.12 g, yield 70.3%) as a colorless oil.